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Compound Name: 2,3,5-Trimethylhexane

Cat. No.: B089830 Get Quote

An In-depth Technical Guide on the Synthesis and Characterization of 2,3,5-Trimethylhexane

Introduction
2,3,5-Trimethylhexane is a branched-chain alkane with the molecular formula C₉H₂₀.[1][2][3]

[4][5] As a member of the nonane isomer group, it is a colorless liquid at room temperature and

is insoluble in water but soluble in non-polar organic solvents like hexane, benzene, and ether.

[1][6][7] This compound is primarily used as a reference standard in octane rating tests for

gasoline due to its high octane number and as a solvent in chemical reactions.[1][6][8] Its

branched structure results in a lower boiling point compared to its straight-chain counterparts, a

key characteristic influencing its applications.[9] While specific details on its initial discovery are

not extensively documented, its characterization and synthesis are of interest in organic

chemistry and the petroleum industry.

Physicochemical and Spectroscopic Data
Quantitative data for 2,3,5-trimethylhexane is summarized below. This data is crucial for its

identification and characterization in a laboratory setting.

Table 1: Physical and Chemical Properties of 2,3,5-Trimethylhexane
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Property Value Source

Molecular Formula C₉H₂₀ [1][2][3][4][5]

Molecular Weight 128.26 g/mol [2][8][9][10][11]

CAS Number 1069-53-0 [2][3][6][9]

Appearance Colorless liquid [1][6][7]

Density 0.7258 g/cm³ @ 20 °C [8]

Boiling Point 131.4 °C [8]

Melting Point -127.9 °C [8]

Refractive Index 1.4037 [8]

Solubility
Insoluble in water; soluble in

organic solvents
[1][6][7]

Table 2: Spectroscopic Data for 2,3,5-Trimethylhexane
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Spectroscopic Technique Data Highlights Source

¹³C NMR

Nine distinct signals are

expected due to the chiral

center at the C3 position,

making all carbons chemically

non-equivalent. Chemical

shifts reported in Dioxane

(ppm): 34.3, 31.9, 29.8, 25.1,

22.8, 22.7, 19.8, 16.3, 11.5.

[9][12]

Mass Spectrometry (EI)

The mass spectrum provides a

unique fragmentation pattern

for identification. Data is

available in the NIST

Chemistry WebBook.

[2][9]

IR Spectroscopy

The infrared spectrum shows

characteristic C-H stretching

and bending vibrations for

alkanes. Gas-phase spectrum

data is available in the NIST

Chemistry WebBook.

[3][4]

Synthetic Methodologies
The synthesis of 2,3,5-trimethylhexane, a non-symmetrical branched alkane, can be

approached through several routes. Laboratory-scale syntheses typically focus on building the

specific carbon skeleton, while industrial production is often a result of large-scale refining

processes.

Hydrogenation of 2,3,5-Trimethylhexene (Direct Route)
The most direct and common laboratory synthesis involves a two-stage process: the

dehydration of a suitable alcohol precursor (e.g., 2,3,5-trimethyl-2-hexanol or 2,3,5-trimethyl-3-

hexanol) to form the corresponding alkene, followed by catalytic hydrogenation to the saturated

alkane.[9]
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Stage 1: Dehydration: The alcohol is treated with a strong acid catalyst (e.g., H₂SO₄ or

H₃PO₄) and heated. This E1 reaction proceeds through a carbocation intermediate, yielding

one or more isomers of trimethylhexene.[9]

Stage 2: Hydrogenation: The purified alkene is then reacted with hydrogen gas (H₂) in the

presence of a metal catalyst such as Palladium (Pd), Platinum (Pt), or Nickel (Ni) to reduce

the double bond, yielding 2,3,5-trimethylhexane.[9]

Stage 1: Dehydration Stage 2: Hydrogenation

2,3,5-Trimethylhexanol Carbocation
Intermediate

  H+, Heat  
2,3,5-Trimethylhexene

  -H2O  
2,3,5-Trimethylhexene 2,3,5-Trimethylhexane

  H2, Pd/C  

sec-Butyl Halide
(e.g., 2-Bromobutane)

Grignard Reagent  Mg, Dry Ether  

Methyl Isopropyl Ketone

Magnesium Alkoxide
Adduct

Tertiary Alcohol  H3O+ Workup   2,3,5-Trimethylhexane

  Deoxygenation
  (e.g., Dehydration + Hydrogenation)  
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Start: Synthesis

1. Dehydration of Alcohol
(H2SO4, Heat)

2. Aqueous Workup
(Wash with NaHCO3, H2O)

3. Dry Organic Layer
(Na2SO4)

4. Purify Alkene
(Fractional Distillation)

5. Catalytic Hydrogenation
(H2, Pd/C)

6. Catalyst Filtration
(via Celite)

7. Solvent Removal
(Rotary Evaporation)

8. Final Purification
(Distillation)

9. Characterization
(GC-MS, NMR)

End: Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b089830?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2,3,5-TRIMETHYLHEXANE
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1069530&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=1069-53-0
https://webbook.nist.gov/cgi/inchi?ID=C1069530&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1069530&Units=SI&Type=ALKANE-RI-NON-POLAR-RAMP
https://cymitquimica.com/cas/1069-53-0/
https://www.solubilityofthings.com/235-trimethylhexane
https://www.echemi.com/products/pid_Seven6734-235-trimethylhexane.html
https://www.benchchem.com/product/b089830
https://pubchem.ncbi.nlm.nih.gov/compound/59954463
https://pubchem.ncbi.nlm.nih.gov/compound/59954463
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_5-Trimethylhexane
https://dev.spectrabase.com/spectrum/GDcAeeANwB7
https://www.benchchem.com/product/b089830#synthesis-and-discovery-of-2-3-5-trimethylhexane
https://www.benchchem.com/product/b089830#synthesis-and-discovery-of-2-3-5-trimethylhexane
https://www.benchchem.com/product/b089830#synthesis-and-discovery-of-2-3-5-trimethylhexane
https://www.benchchem.com/product/b089830#synthesis-and-discovery-of-2-3-5-trimethylhexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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